![molecular formula C22H39NO B571569 PyrrolidineLinoleamide CAS No. 3140-51-0](/img/structure/B571569.png)
PyrrolidineLinoleamide
Overview
Description
Pyrrolidine linoleamide is a derivative of linoleic acid, an essential fatty acid. This compound is known for its potent antiproliferative activity against various cancer cell lines, including human glioma U251 cells . It is significantly more effective against cancer cells compared to non-cancer cells .
Scientific Research Applications
Pyrrolidine linoleamide has several scientific research applications:
Chemistry: It is used as a model compound to study amide bond formation and reactivity.
Biology: Its antiproliferative properties make it a valuable compound for studying cancer cell biology and the mechanisms of cell growth inhibition.
Medicine: Research into its potential therapeutic applications for cancer treatment is ongoing.
Industry: It is used in the development of new materials and as a precursor for other chemical compounds.
Mechanism of Action
Target of Action
Pyrrolidine Linoleamide, a derivative of the amide of linoleic acid, is known to show potent antiproliferative activity against an array of cancer cell lines . . Pyrrolidine alkaloids, a group to which Pyrrolidine Linoleamide belongs, have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Mode of Action
It is known that pyrrolidine alkaloids can interact with various targets to exert their biological effects . The mode of action is likely to be dependent on the specific target that the compound interacts with.
Biochemical Pathways
Given the broad range of biological activities exhibited by pyrrolidine alkaloids, it can be inferred that multiple biochemical pathways could potentially be affected .
Pharmacokinetics
The physicochemical parameters of pyrrolidine, the parent compound, have been compared with those of the parent aromatic pyrrole and cyclopentane , which may provide some insights into the potential pharmacokinetic properties of Pyrrolidine Linoleamide.
Result of Action
Pyrrolidine Linoleamide has been shown to exhibit potent antiproliferative activity against various cancer cell lines, including human glioma U251 cells . It is more than 4-fold more effective against cancer cells than non-cancer cells . This suggests that the compound may induce cell death or inhibit cell proliferation in cancer cells.
Action Environment
The stereochemistry of the pyrrolidine ring, which is a significant feature of pyrrolidine linoleamide, can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins . This suggests that the spatial orientation of substituents and the stereochemistry of the compound could potentially influence its action and efficacy.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Pyrrolidine Linoleamide plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. Notably, Pyrrolidine Linoleamide has been found to interact with enzymes involved in lipid metabolism, such as lipases and fatty acid synthases. These interactions often result in the modulation of enzyme activity, either through inhibition or activation, thereby affecting the overall metabolic processes within the cell . Additionally, Pyrrolidine Linoleamide has been shown to bind to specific proteins, altering their conformation and function, which can have downstream effects on cellular signaling pathways and gene expression .
Cellular Effects
Pyrrolidine Linoleamide exerts significant effects on various types of cells and cellular processes. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, Pyrrolidine Linoleamide can activate certain signaling pathways that promote cell proliferation and survival, while inhibiting pathways that lead to apoptosis . Furthermore, this compound has been shown to affect the expression of genes involved in lipid metabolism, inflammation, and oxidative stress, thereby influencing the overall metabolic state of the cell . These cellular effects highlight the potential of Pyrrolidine Linoleamide as a therapeutic agent in treating metabolic disorders and inflammatory diseases.
Molecular Mechanism
The molecular mechanism of action of Pyrrolidine Linoleamide involves several key processes. At the molecular level, Pyrrolidine Linoleamide exerts its effects through binding interactions with specific biomolecules, such as enzymes and receptors . These interactions can lead to enzyme inhibition or activation, depending on the nature of the binding. For example, Pyrrolidine Linoleamide has been shown to inhibit the activity of certain lipases, thereby reducing the breakdown of lipids and promoting lipid accumulation within the cell . Additionally, Pyrrolidine Linoleamide can activate transcription factors that regulate gene expression, leading to changes in the expression of genes involved in various cellular processes . These molecular mechanisms provide insights into how Pyrrolidine Linoleamide influences cellular function and metabolism.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of Pyrrolidine Linoleamide have been observed to change over time. Studies have shown that Pyrrolidine Linoleamide is relatively stable under physiological conditions, with minimal degradation over extended periods . The long-term effects of Pyrrolidine Linoleamide on cellular function can vary depending on the duration of exposure and the specific cellular context . For instance, prolonged exposure to Pyrrolidine Linoleamide has been associated with changes in cellular metabolism, including alterations in lipid and glucose metabolism . These temporal effects highlight the importance of considering the duration of exposure when evaluating the potential therapeutic applications of Pyrrolidine Linoleamide.
Dosage Effects in Animal Models
The effects of Pyrrolidine Linoleamide in animal models have been shown to vary with different dosages. At lower doses, Pyrrolidine Linoleamide has been found to exert beneficial effects, such as improving lipid metabolism and reducing inflammation . At higher doses, Pyrrolidine Linoleamide can exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These dosage-dependent effects underscore the importance of determining the optimal dosage of Pyrrolidine Linoleamide for therapeutic use, to maximize its benefits while minimizing potential risks.
Metabolic Pathways
Pyrrolidine Linoleamide is involved in several metabolic pathways, particularly those related to lipid metabolism. It interacts with enzymes such as lipases and fatty acid synthases, influencing the breakdown and synthesis of lipids . Additionally, Pyrrolidine Linoleamide has been shown to affect the levels of various metabolites, including fatty acids and triglycerides, thereby modulating metabolic flux within the cell . These interactions highlight the role of Pyrrolidine Linoleamide in regulating lipid metabolism and its potential as a therapeutic agent for metabolic disorders.
Transport and Distribution
The transport and distribution of Pyrrolidine Linoleamide within cells and tissues are mediated by specific transporters and binding proteins. Pyrrolidine Linoleamide has been found to interact with lipid transporters, facilitating its uptake and distribution within lipid-rich tissues . Additionally, Pyrrolidine Linoleamide can bind to plasma proteins, which can influence its bioavailability and distribution within the body . These transport and distribution mechanisms are crucial for understanding the pharmacokinetics of Pyrrolidine Linoleamide and its potential therapeutic applications.
Subcellular Localization
The subcellular localization of Pyrrolidine Linoleamide is an important factor in determining its activity and function. Studies have shown that Pyrrolidine Linoleamide is primarily localized within lipid droplets and the endoplasmic reticulum, where it can exert its effects on lipid metabolism . Additionally, Pyrrolidine Linoleamide has been found to undergo post-translational modifications, such as phosphorylation, which can influence its localization and activity within the cell . These findings provide insights into the subcellular dynamics of Pyrrolidine Linoleamide and its role in regulating cellular metabolism.
Preparation Methods
Synthetic Routes and Reaction Conditions
Pyrrolidine linoleamide can be synthesized through the reaction of linoleic acid with pyrrolidine. The process typically involves the activation of linoleic acid, followed by its reaction with pyrrolidine under controlled conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.
Industrial Production Methods
Industrial production of pyrrolidine linoleamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The product is then purified using techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Pyrrolidine linoleamide undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into more saturated derivatives.
Substitution: It can participate in substitution reactions where the pyrrolidine ring or the linoleamide moiety is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst are used.
Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of epoxides or hydroxylated derivatives, while reduction can yield more saturated amides.
Comparison with Similar Compounds
Pyrrolidine linoleamide is unique due to its potent antiproliferative activity. Similar compounds include:
Linoleic acid: The parent compound, which is less effective in inhibiting cancer cell growth.
Other fatty acid amides: Compounds such as oleamide and stearamide, which have different biological activities and potencies.
Pyrrolidine linoleamide stands out due to its higher efficacy against cancer cells and its potential for therapeutic applications .
Properties
IUPAC Name |
(9Z,12Z)-1-pyrrolidin-1-yloctadeca-9,12-dien-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22(24)23-20-17-18-21-23/h6-7,9-10H,2-5,8,11-21H2,1H3/b7-6-,10-9- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLJFUUUSNKIMQJ-HZJYTTRNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CCC=CCCCCCCCC(=O)N1CCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C\C/C=C\CCCCCCCC(=O)N1CCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H39NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.